Cas no 2172037-12-4 (1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2172037-12-4
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5890588
• PubChem ID: 165597461
• Update Time: 2025-10-30

1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid
• 2172037-12-4
• EN300-1630452

• Inchi： 1S/C13H21NO3/c15-11(16)12(4-1-5-12)13(17)6-8-14(9-7-13)10-2-3-10/h10,17H,1-9H2,(H,15,16)
• InChI Key： VSVOEQHUENBGAX-UHFFFAOYSA-N
• SMILES： OC1(CCN(CC1)C1CC1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 60.8Ų

Additional information on 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid

Research Briefing on 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid (CAS: 2172037-12-4)

1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid (CAS: 2172037-12-4) has recently emerged as a compound of significant interest in medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic carboxylic acid derivative combines a cyclobutane ring with a hydroxypiperidine scaffold, offering distinctive spatial geometry that may interact favorably with biological targets. Recent studies have focused on its synthesis, physicochemical properties, and preliminary biological evaluations, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

The compound's structural complexity presents both challenges and opportunities in drug development. The cyclopropyl substitution on the piperidine nitrogen appears to confer metabolic stability, while the hydroxyl group at the 4-position provides a handle for further derivatization. Computational modeling studies published in 2023 suggest this molecule may adopt a conformation that optimally fits certain G-protein coupled receptor binding pockets, particularly those associated with neuropathic pain pathways. However, experimental validation of these predictions remains ongoing in several academic and industrial research programs.

Recent synthetic approaches to 2172037-12-4 have evolved significantly since its first reported preparation. A 2024 publication in the Journal of Medicinal Chemistry describes an improved asymmetric synthesis route achieving 92% enantiomeric excess, addressing previous challenges with racemization during the cyclobutane formation step. This advancement has enabled more rigorous pharmacological characterization of the individual enantiomers, revealing notable differences in their receptor binding profiles and pharmacokinetic properties.

Preliminary in vitro studies indicate that 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid demonstrates moderate blood-brain barrier permeability in PAMPA assays (Pe = 5.2 × 10^-6 cm/s), suggesting potential CNS bioavailability. Metabolic stability studies in human liver microsomes show a half-life of approximately 47 minutes, with the major metabolic pathway involving oxidation of the cyclopropyl ring. These findings have prompted several pharmaceutical companies to explore this scaffold as a basis for developing novel analgesics and anti-inflammatory agents.

The most promising recent application of this compound appears in patent filings from 2023-2024 as a key intermediate for σ1 receptor modulators. Structure-activity relationship studies demonstrate that derivatives of 2172037-12-4 show nanomolar affinity for σ1 receptors while maintaining selectivity over σ2 subtypes. This pharmacological profile suggests potential utility in neuroprotection and treatment of neurodegenerative diseases, though comprehensive in vivo efficacy data remains limited at this stage of development.

Future research directions for this compound family likely include further optimization of pharmacokinetic properties through prodrug approaches targeting the carboxylic acid moiety, as well as exploration of alternative substitution patterns on the piperidine ring. The unique three-dimensional architecture of 1-(1-cyclopropyl-4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid continues to attract attention from medicinal chemists seeking to develop conformationally constrained bioactive molecules with improved target specificity and reduced off-target effects.